Cas no 2551119-12-9 (rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans)

• Product Name: rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans
• CAS No: 2551119-12-9
• MF: C₉H₁₈Cl₂N₄
• MW: 253.172019481659
• MDL: MFCD32875210
• CID: 5416405
• PubChem ID: 155822918
• Update Time: 2025-07-25

rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• EN300-27159074
• 2551115-66-1
• Z4763563756
• (1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride
• 4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride
• 2551119-12-9
• 4-(4-Methyl-1,2,4-triazol-3-yl)cyclohexan-1-amine;dihydrochloride
• EN300-27692082
• Cyclohexanamine, 4-(4-methyl-4H-1,2,4-triazol-3-yl)-, hydrochloride (1:2), trans-
• rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans

• MDL： MFCD32875210
• Inchi： 1S/C9H16N4.2ClH/c1-13-6-11-12-9(13)7-2-4-8(10)5-3-7;;/h6-8H,2-5,10H2,1H3;2*1H
• InChI Key： XEWPWGYZFASKOZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CCC(C2=NN=CN2C)CC1

Computed Properties

• Exact Mass: 252.0908520g/mol
• Monoisotopic Mass: 252.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans

Comprehensive Overview of rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans (CAS No. 2551119-12-9)

The compound rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans (CAS No. 2551119-12-9) is a highly specialized chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 4-methyl-4H-1,2,4-triazole moiety and trans-cyclohexyl backbone, make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its applications in neurodegenerative disease models and precision medicine due to its stereospecific interactions with biological targets.

In recent years, the demand for chiral building blocks like rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine has surged, driven by advancements in asymmetric synthesis and computational drug design. The dihydrochloride salt form (dihydrochloride, trans) enhances its solubility and stability, addressing common challenges in formulation development. This aligns with current industry trends favoring salt-based APIs (Active Pharmaceutical Ingredients) to improve bioavailability. Notably, its triazole ring contributes to hydrogen bonding capabilities, a feature frequently leveraged in kinase inhibitor design, a hot topic in cancer research and immunotherapy.

The stereochemistry of this compound (rac-(1r,4r) configuration) is critical for its biological activity, as evidenced by growing interest in enantiomerically pure pharmaceuticals. Studies suggest that the trans-cyclohexyl conformation may influence receptor binding affinity, a key consideration for G-protein-coupled receptor (GPCR) targeting—a major focus area in neurological disorder treatments. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to characterize its purity, reflecting the compound's role in high-throughput screening platforms.

From a synthetic chemistry perspective, the 4-methyl-4H-1,2,4-triazol-3-yl group in CAS 2551119-12-9 offers versatile reactivity for structure-activity relationship (SAR) studies. This resonates with the pharmaceutical industry's shift toward fragment-based drug discovery, where modular scaffolds are prioritized. Furthermore, its amine dihydrochloride functionality facilitates salt formation with carboxylic acids, expanding its utility in prodrug development—a strategy gaining traction for targeted drug delivery systems.

Environmental and regulatory considerations also shape the applications of rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride. Its compatibility with green chemistry principles, such as aqueous-phase reactions, positions it favorably for sustainable manufacturing processes. As the FDA emphasizes quality by design (QbD) frameworks, this compound's well-defined stereochemistry and salt form align with ICH guidelines for impurity control, making it a reliable candidate for preclinical development pipelines.

In conclusion, rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans represents a multifaceted tool for modern drug discovery. Its intersection with trending research domains—neuropharmacology, personalized medicine, and computational biology—underscores its relevance in addressing unmet medical needs. With the rise of AI-driven molecular modeling, compounds like this (CAS 2551119-12-9) will continue to play pivotal roles in accelerating hit-to-lead optimization and therapeutic innovation.